Cas no 24247-19-6 (10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaene)

• Product Name: 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaene
• CAS No: 24247-19-6
• MF: C₁₆H₁₁N₃O₂S
• MW: 309.342441797256
• CID: 869631
• Update Time: 2026-04-29

10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaene

10-Methyl-4-(4-Nitrophenyl)-7-Thia-2,5-Diazatricyclo[6.4.0.0^{2,6}]Dodeca-1(8),3,5,9,11-Pentaene: A Comprehensive Overview

The compound with CAS No. 24247-19-6, commonly referred to as 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene, is a highly complex organic molecule with a unique structure and intriguing properties. This compound belongs to the class of polycyclic aromatic compounds and has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a tricyclic system with a sulfur atom (as indicated by the "thia" prefix) and two nitrogen atoms (denoted by "diaza"). The presence of these heteroatoms introduces significant electronic and steric effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic systems in modulating the electronic properties of molecules for applications in optoelectronics and catalysis.

One of the most notable features of 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene is its aromaticity. The molecule exhibits a high degree of conjugation across its ring system, which not only enhances its stability but also contributes to its unique optical properties. Researchers have explored the use of such aromatic compounds in designing novel materials for light-emitting diodes (LEDs) and solar cells due to their ability to efficiently absorb and emit light across a wide spectrum.

The substituents on this molecule play a crucial role in determining its chemical behavior. The methyl group at position 10 introduces steric hindrance, which can influence the molecule's solubility and reactivity in different solvents. Meanwhile, the nitrophenyl group at position 4 imparts strong electron-withdrawing effects, making the molecule more susceptible to nucleophilic attacks in certain reaction conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods allow for high yields and excellent control over the stereochemistry of the product. The ability to synthesize such complex molecules has opened new avenues for exploring their potential applications in drug discovery and material science.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines. The presence of electron-withdrawing groups like nitrophenyl may contribute to its ability to inhibit key enzymes involved in cell proliferation. However, further research is required to fully understand its mechanism of action and potential as an anticancer agent.

The spectroscopic properties of this compound have also been extensively studied using techniques such as UV-vis spectroscopy and fluorescence spectroscopy. These studies reveal that the molecule exhibits strong absorption bands in the visible region of the spectrum, making it a promising candidate for use in photovoltaic devices and sensors.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its impact on ecosystems. Recent research has shown that under aerobic conditions, the compound undergoes oxidative degradation via radical mechanisms. This knowledge is essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 10-methyl-4-(4-nitrophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple scientific disciplines. As research continues to uncover new insights into its properties and behaviors,this compound is poised to play an increasingly important role in advancing both fundamental science and practical technologies.